Cas no 1243250-08-9 (4-Isopropylpyrimidin-2-ol)

• Product Name: 4-Isopropylpyrimidin-2-ol
• CAS No: 1243250-08-9
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD17078849
• CID: 1079124
• PubChem ID: 21305445
• Update Time: 2025-04-20

4-Isopropylpyrimidin-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-Isopropylpyrimidin-2-ol
• 4-isopropyl-2-pyrimidinol(SALTDATA: 0.87HCl 0.27H2O 0.17NH4Cl)
• CalphostinC
• 1H-1,4-Diazepine-1-carbodithioic acid, hexahydro-4-isopropyl-
• 1H-1,4-Diazepine-1-carbodithioicacid, hexahydro-4-(1-methylethyl)-
• 4-Isopropyl-1-homopiperazin-dithiocarbonsaeure
• 4-Isopropyl-1-homopiperazinedithiocarboxylic acid
• 4-isopropyl-1H-pyrimidin-2-one
• AC1L4HT8
• BRN 0512940
• CTK1A4146
• Hexahydro-4-isopropyl-1H-1,4-diazepine-1-carbodithioic acid
• LS-60157
• SCHEMBL84088
• SB56892
• ALBB-014846
• AKOS005174634
• 6-(1-Methylethyl)-2(1H)-pyrimidinone
• 4-isopropyl-2-pyrimidinol
• 4-Isopropyl-2-pyrimidol
• 6-propan-2-yl-1H-pyrimidin-2-one
• DTXSID301288999
• 4-isopropylpyrimidin-2-ol hydrochloride
• 2-pyrimidinol, 4-(1-methylethyl)-, hydrochloride
• 1243250-08-9
• SCHEMBL11929997
• AKOS006380776
• GS2556

• MDL： MFCD17078849
• Inchi： 1S/C7H10N2O/c1-5(2)6-3-4-8-7(10)9-6/h3-5H,1-2H3,(H,8,9,10)
• InChI Key： WIFRPAGGWKZFSR-UHFFFAOYSA-N
• SMILES： O=C1N=CC=C(C(C)C)N1

Computed Properties

• Exact Mass: 138.079312947g/mol
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 41.5Ų